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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Foundational Role of N-Cbz-DL-
alanine

N-(Benzyloxycarbonyl)-DL-alanine, commonly abbreviated as Cbz-DL-Ala or Z-DL-Ala-OH,
is a pivotal derivative of the racemic amino acid alanine.[1][2] Its significance in synthetic
organic chemistry, particularly in the realm of peptide synthesis, cannot be overstated. The core
utility of this compound lies in the strategic "protection” of alanine's nucleophilic amino group by
the benzyloxycarbonyl (Cbz or Z) group.[3][4] This modification temporarily masks the amine's
reactivity, allowing chemists to selectively perform reactions at the carboxylic acid terminus
without unintended side reactions like uncontrolled polymerization.[5] The Cbz group is
renowned for its stability under a range of conditions and its clean, predictable removal, making
Cbz-DL-Ala an indispensable building block in the methodical construction of peptides and
other complex molecules.[4][6] This guide provides an in-depth examination of its structure,
properties, synthesis, and critical applications.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the bedrock of
its effective application in research and development.

Chemical Structure and Formula
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e Molecular Formula: C11H13NO4[2][7]

¢ |[UPAC Name: 2-(phenylmethoxycarbonylamino)propanoic acid[2]

e Synonyms: N-Cbz-DL-alanine, Z-DL-Ala-OH, N-Carbobenzoxy-DL-alanine[1][2]
« CAS Number: 4132-86-9[1][7]

e Molecular Weight: 223.22 g/mol [2]

The structure consists of a central alanine backbone where the amino group (-NH2) is acylated
by a benzyloxycarbonyl group. This protecting group is composed of a benzyl alcohol moiety
linked to a carbonyl group.

Caption: Chemical structure of N-(Benzyloxycarbonyl)-DL-alanine.

Physicochemical Data

The physical properties of Cbz-DL-Ala are critical for its handling, storage, and use in reactions,
particularly for determining appropriate solvent systems and purification methods.

Property Value Source(s)

White to off-white crystalline

Appearance [1][7]
powder

Melting Point 112.0to 116.0 °C [1][7]

Purity >99.0% (TLC, HPLC) [1][7]

Soluble in organic solvents like
Solubility methanol, DMF; sparingly [819]
soluble in water

N Store in a cool, dry place, inert
Storage Conditions [10]
atmosphere

Synthesis and Purification: A Practical Workflow
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The most common and reliable method for synthesizing N-Cbz protected amino acids is the

Schotten-Baumann reaction. This involves the acylation of the amino acid with benzyl

chloroformate under alkaline conditions.

Causality in Experimental Design

Why Alkaline Conditions? The reaction is conducted at a pH between 8 and 10.[4] This is a
critical parameter. The base (typically NaOH) serves to deprotonate the amino group of DL-
alanine, converting it from -NHs* (at neutral pH) to the free amine -NHz. This deprotonation
is essential as the free amine is the active nucleophile that attacks the electrophilic carbonyl
carbon of benzyl chloroformate. Maintaining the pH also neutralizes the HCI byproduct
formed during the reaction, driving the equilibrium towards the product.

Why Low Temperature? The reaction is initiated at a low temperature (0-5 °C).[11] Benzyl
chloroformate is highly reactive and susceptible to hydrolysis, especially under alkaline
conditions. Keeping the temperature low minimizes this competing side reaction, thereby
maximizing the yield of the desired N-protected product.

Detailed Synthesis Protocol

This protocol is a self-validating system, concluding with a melting point determination to

confirm product identity and purity.

Dissolution: Dissolve DL-alanine in a 2N sodium hydroxide (NaOH) solution in a three-
necked flask equipped with a stirrer. Cool the solution to 0-5 °C using an ice-salt bath.[11]

Reagent Addition: Add benzyl chloroformate (Cbz-Cl) and an equivalent amount of 2N NaOH
solution dropwise and simultaneously to the cooled alanine solution.[11] The key is to
maintain the temperature below 5 °C and the pH in the alkaline range.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature for 2-3 hours to ensure the reaction goes to completion.[11]

Work-up (Extraction): Transfer the reaction mixture to a separatory funnel. Wash with diethyl
ether to remove any unreacted benzyl chloroformate and benzyl alcohol (a potential
hydrolysis byproduct). Discard the organic layer.[11]
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Acidification & Precipitation: Cool the aqueous layer in an ice bath and carefully acidify to pH
1-2 with a concentrated acid like HCI.[11] This protonates the carboxylate group, causing the
Cbz-DL-Ala product, which is insoluble in acidic water, to precipitate as a white solid.

Isolation: Collect the solid product by vacuum filtration and wash it with cold water to remove
inorganic salts.

Purification (Recrystallization): Recrystallize the crude product from a suitable solvent
system, such as ethyl acetate/hexane, to yield pure N-(Benzyloxycarbonyl)-DL-alanine.
[11]

Validation: Dry the purified crystals under vacuum and determine the melting point. A sharp
melting point within the literature range (112-116 °C) indicates high purity.[7]
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Reaction Phase
1. DL-Alanine + 2N NaOH
(Cool to 0-5°C)

2. Add Benzyl Chloroformate
+ 2N NaOH (Maintain T < 5°C)
3. Stir at Room Temp
(2-3 hours)
Work-up & |Purification
v
4. Wash with Ether
(Remove impurities)

5. Acidify Aqueous Layer
(Precipitate product)

6. Vacuum Filtration
(Isolate crude solid)

7. Recrystallize
(e.g., Ethyl Acetate/Hexane)
8. Dry & Validate
(Melting Point Analysis)

Pure Cbz-DL-Ala

) 4
final_product
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Step 2: Coupling

Remove Protection
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Senior Application Scientist's Technical Guide to N-
(Benzyloxycarbonyl)-DL-alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779804#n-benzyloxycarbonyl-dl-alanine-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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